Cas no 476649-08-8 ((2E)-3-3,4-bis(benzyloxy)phenyl-2-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylprop-2-enenitrile)

• Product Name: (2E)-3-3,4-bis(benzyloxy)phenyl-2-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylprop-2-enenitrile
• CAS No: 476649-08-8
• MF: C₃₅H₂₄N₂O₄S
• MW: 568.641067504883
• CID: 6453260
• Update Time: 2025-10-17

(2E)-3-3,4-bis(benzyloxy)phenyl-2-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-3-3,4-bis(benzyloxy)phenyl-2-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylprop-2-enenitrile
• (E)-3-(3,4-bis(benzyloxy)phenyl)-2-(4-(2-oxo-2H-chromen-3-yl)thiazol-2-yl)acrylonitrile
• 2-Thiazoleacetonitrile, α-[[3,4-bis(phenylmethoxy)phenyl]methylene]-4-(2-oxo-2H-1-benzopyran-3-yl)-

• Inchi： 1S/C35H24N2O4S/c36-20-28(34-37-30(23-42-34)29-19-27-13-7-8-14-31(27)41-35(29)38)17-26-15-16-32(39-21-24-9-3-1-4-10-24)33(18-26)40-22-25-11-5-2-6-12-25/h1-19,23H,21-22H2/b28-17+
• InChI Key： FEDGIWXWTZSESX-OGLMXYFKSA-N
• SMILES： C(#N)/C(/C1=NC(C2=CC3=C(OC2=O)C=CC=C3)=CS1)=C\C1=CC=C(OCC2=CC=CC=C2)C(OCC2=CC=CC=C2)=C1

Experimental Properties

• Density: 1.329±0.06 g/cm3(Predicted)
• Boiling Point: 792.9±70.0 °C(Predicted)
• pka: -0.81±0.10(Predicted)

Additional information on (2E)-3-3,4-bis(benzyloxy)phenyl-2-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylprop-2-enenitrile

Comprehensive Overview of (2E)-3-[3,4-bis(benzyloxy)phenyl]-2-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]prop-2-enenitrile (CAS No. 476649-08-8)

(2E)-3-[3,4-bis(benzyloxy)phenyl]-2-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]prop-2-enenitrile (CAS No. 476649-08-8) is a specialized organic compound with a complex molecular structure, featuring a coumarin-thiazole hybrid scaffold. This compound has garnered significant attention in pharmaceutical and materials science research due to its unique structural features and potential applications. The presence of both benzyloxy and cyanovinyl groups in its architecture makes it a versatile intermediate for synthesizing bioactive molecules.

The compound's molecular formula is C₃₅H₂₄N₂O₄S, with a molecular weight of 568.64 g/mol. Its structure combines a thiazole ring linked to a coumarin moiety, which is known for its fluorescence properties and biological activity. Researchers are particularly interested in this compound for its potential as a fluorescence probe or as a precursor for anticancer agents, given the known pharmacological activities of both coumarin and thiazole derivatives.

Recent studies have explored the synthetic pathways for (2E)-3-[3,4-bis(benzyloxy)phenyl]-2-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]prop-2-enenitrile, with particular focus on Knoevenagel condensation reactions to form the α,β-unsaturated nitrile functionality. The compound's solubility in organic solvents like DMSO and chloroform makes it suitable for various chemical modifications. Its UV-Vis absorption and fluorescence emission properties are currently under investigation for potential applications in bioimaging and sensor development.

In the pharmaceutical field, derivatives of this compound are being studied for their enzyme inhibitory potential, particularly against kinases and cyclooxygenases. The coumarin-thiazole hybrid structure is known to interact with various biological targets, making it a promising scaffold for drug discovery. Researchers are also investigating its structure-activity relationships to optimize its pharmacological properties.

The material science applications of CAS 476649-08-8 are equally promising. Its conjugated π-system suggests potential utility in organic electronics, particularly as a component in OLED materials or organic semiconductors. The compound's ability to undergo photoinduced electron transfer makes it interesting for photovoltaic applications and molecular switches.

From a commercial perspective, (2E)-3-[3,4-bis(benzyloxy)phenyl]-2-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]prop-2-enenitrile remains a high-value specialty chemical, primarily supplied to research institutions and pharmaceutical development companies. The global market for such complex heterocyclic compounds is growing steadily, driven by increasing R&D investments in targeted therapies and functional materials.

For researchers working with this compound, proper storage conditions (typically at -20°C under inert atmosphere) and handling protocols are essential to maintain its stability. Analytical characterization typically involves HPLC, mass spectrometry, and NMR spectroscopy to verify purity and structure. Recent advancements in computational chemistry have enabled better prediction of its physicochemical properties and biological activities.

The future research directions for 476649-08-8 likely include further exploration of its biological activities, development of more efficient synthetic routes, and investigation of its material properties. As the scientific community continues to uncover the potential of such multifunctional heterocycles, this compound may find applications in diverse fields ranging from medicinal chemistry to optoelectronic devices.